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Introduction

Carrageenan-induced inflammation is a classical and highly reproducible in vivo model used to
evaluate the efficacy of anti-inflammatory drugs. Subcutaneous injection of carrageenan, a
sulfated polysaccharide extracted from red seaweed, elicits a biphasic acute inflammatory
response characterized by edema, hyperalgesia, and erythema.[1] This model is invaluable for
screening potential anti-inflammatory compounds and for studying the mechanisms of
inflammation. The first phase of inflammation, occurring within the first hour, involves the
release of histamine, serotonin, and bradykinin. The second, later phase is characterized by
the infiltration of neutrophils and the production of pro-inflammatory mediators such as
prostaglandins, cytokines (e.g., TNF-qa, IL-13, IL-6), and nitric oxide.[2]

Ibuprofen, a well-known non-steroidal anti-inflammatory drug (NSAID), effectively inhibits the
second phase of carrageenan-induced inflammation primarily by blocking the activity of
cyclooxygenase (COX) enzymes, thereby reducing prostaglandin synthesis.[3] These
application notes provide detailed protocols for inducing inflammation with carrageenan in a
rodent model and for assessing the anti-inflammatory effects of (+-)-lbuprofen.
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Table 1: Dose-Dependent Inhibition of Carrageenan-
Induced Paw Edema by Ibuprofenin Rats

Paw Volume

Percentage
Increase (mL) at 3 o
Treatment Group Dose (mg/kg) Inhibition of Edema
hours (Mean *
(%)
SEM)
Vehicle Control
_ 0.85 + 0.05
(Saline)
Ibuprofen 10 0.55+0.04 35.3
Ibuprofen 30 0.38 £0.03 55.3
Ibuprofen 50 0.29 +0.03 65.9

Data synthesized from multiple studies for illustrative purposes.

Table 2: Effect of Ibuprofen on Pro-Inflammatory

~vtoki ls in Induced

TNF-a (pg/m IL-1 Im
Treatment Group Dose (mg/kg) . (Pgimg . B (pgimg
tissue) tissue)
Vehicle Control
. 150 + 12 120+ 10
(Saline)
Carrageenan - 450 + 25 380 + 20
Carrageenan +
30 220+ 18 190 + 15

Ibuprofen

Data synthesized from multiple studies for illustrative purposes.

Experimental Protocols
Protocol 1: Preparation of Carrageenan and Ibuprofen
Solutions
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Materials:

Lambda Carrageenan (Type IV) powder

o Sterile 0.9% saline solution

e (+-)-Ibuprofen powder

e Vehicle (e.g., 0.5% carboxymethyl cellulose (CMC) in distilled water)

o Sterile beakers or flasks

o Magnetic stir bar and stir plate with heating capability

e Weighing scale

o Sterile syringes and needles

Procedure:

o Carrageenan Solution (1% w/v):

1. Accurately weigh 100 mg of lambda carrageenan powder.

2. In a sterile beaker, add the carrageenan powder to 10 mL of sterile 0.9% saline solution
while stirring with a magnetic stir bar.[2]

3. Gently heat the suspension to approximately 60-70°C while continuously stirring to ensure
complete dissolution. Do not boil.[2]

4. Continue stirring until the solution becomes clear and homogenous.

5. Allow the solution to cool to room temperature before use. Prepare this solution fresh for
each experiment.

e |buprofen Suspension:

1. Calculate the required amount of ibuprofen based on the desired doses and the number of
animals.
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2. Weigh the appropriate amount of (+-)-Ibuprofen powder.
3. Prepare the vehicle solution (e.g., 0.5% CMC).

4. Gradually add the ibuprofen powder to the vehicle while vortexing or stirring to create a
uniform suspension.

Protocol 2: Carrageenan-induced Paw Edema in Rats

Materials:

Male Wistar or Sprague-Dawley rats (150-200 g)
» 1% Carrageenan solution

 |buprofen suspension or reference drug

» Vehicle control

e Plethysmometer

e Animal restraining cages

e Syringes (1 mL) with 26-gauge needles

e Oral gavage needles

Procedure:

e Animal Acclimatization: Acclimatize animals for at least one week under standard laboratory
conditions (22 £ 2°C, 12-hour light/dark cycle) with free access to food and water.[3]

o Fasting: Fast the animals overnight before the experiment, with continued access to water.[3]
e Grouping: Randomly divide the animals into different groups (n=6-8 per group):
o Group I: Vehicle Control

o Group ll: Carrageenan Control
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o Group lll: Carrageenan + Ibuprofen (low dose)
o Group IV: Carrageenan + Ibuprofen (medium dose)

o Group V: Carrageenan + lbuprofen (high dose)

» Baseline Paw Volume Measurement: Measure the initial volume of the right hind paw of each
rat using a plethysmometer. This is the baseline reading (Vo).

o Drug Administration: Administer the vehicle or ibuprofen suspension orally via gavage one
hour before the carrageenan injection.[4]

 Induction of Inflammation: Inject 0.1 mL of the 1% carrageenan solution subcutaneously into
the subplantar region of the right hind paw of each animal (except the Vehicle Control

group).[3]

o Paw Volume Measurement: Measure the paw volume (Vi) at 1, 2, 3, 4, and 5 hours after the
carrageenan injection.[3] The peak edema is typically observed between 3 and 5 hours.[1][5]

o Data Analysis:

o Calculate the edema volume (increase in paw volume) for each animal at each time point:
Edema (mL) = Vt - Vo

o Calculate the percentage inhibition of edema for the treated groups relative to the
carrageenan control group: % Inhibition = [ (Edema_control - Edema_treated) /
Edema_control ] x 100[3]

Visualizations

Signaling Pathway of Carrageenan-induced
Inflammation
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Caption: Signaling cascade of carrageenan-induced inflammation and the inhibitory action of
Ibuprofen.

Experimental Workflow for Evaluating Anti-Inflammatory
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Caption: Step-by-step workflow for the carrageenan-induced paw edema assay.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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